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Compound of Interest

Compound Name: 5-lodofuran-2-amine

Cat. No.: B12972833

In-depth Technical Guide on CAS Number 1824367-13-6: Properties and Handling

Notice to the Reader: Following a comprehensive search of publicly available chemical
databases, scientific literature, and supplier information, no specific data or documentation
could be found for the compound associated with CAS number 1824367-13-6. This suggests
that the identifier may be incorrect, proprietary and not publicly disclosed, or corresponds to a
substance that is not yet cataloged in public records.

Consequently, the core requirements of this technical guide, including the presentation of
quantitative data, detailed experimental protocols, and visualizations of signaling pathways,
cannot be fulfilled at this time. The following sections provide a structured template of the
information that would typically be included in such a guide, should the data become available

in the future.

Chemical Identity and Physical Properties

This section would typically provide the fundamental physicochemical characteristics of the
substance. Due to the absence of data, this information is not available.

Table 1: Physicochemical Properties of [Compound Name]
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Property

Value

IUPAC Name

Data Not Available

Molecular Formula

Data Not Available

Molecular Weight

Data Not Available

Appearance

Data Not Available

Melting Point

Data Not Available

Boiling Point

Data Not Available

Solubility

Data Not Available

pKa

Data Not Available

LogP

Data Not Available

Safety and Handling

This section would outline the necessary safety precautions for handling the compound, based
on its hazard profile. Without a Safety Data Sheet (SDS), specific handling guidelines cannot
be provided. General laboratory safety practices should always be followed when handling
unknown substances.

Table 2: General Handling and Safety Recommendations
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Parameter Guideline

Hazard Identification Data Not Available

At a minimum, a lab coat, safety glasses with
Personal Protective Equipment (PPE) side shields, and chemical-resistant gloves

should be worn.

Handle in a well-ventilated area, preferably
] within a chemical fume hood. Avoid inhalation of
Handling ) ]
dust, vapors, or aerosols. Avoid contact with

skin and eyes.[1][2][3][4]

Store in a tightly sealed container in a cool, dry,
Storage and well-ventilated area, away from

incompatible materials.[4]

If Inhaled: Move to fresh air.[1][3] In case of skin
contact: Immediately remove contaminated
clothing and rinse skin with plenty of water.[1][3]
First Aid Measures In case of eye contact: Rinse thoroughly with
plenty of water.[1][3] If Swallowed: Rinse mouth
with water.[1][3] In all cases of exposure, seek

medical attention if symptoms persist.

Dispose of in accordance with local, regional,
Disposal and national regulations for chemical waste. Do

not allow to enter drains.[1][3]

Biological Activity and Mechanism of Action

This section would describe the compound's known biological effects and its mechanism of
action. This information is critical for researchers in drug development. In the absence of
published studies, no biological activity or signaling pathway information can be provided.

Below is a hypothetical example of a signaling pathway diagram that could be generated if the
compound were a known kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CAS number 1824367-13-6 properties and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12972833#cas-number-1824367-13-6-properties-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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